N-[2-(4-allyl-2,6-dimethylphenoxy)ethyl]propan-2-amine hydrochloride

• IUPAC Name: N-[2-(2,6-dimethyl-4-prop-2-enylphenoxy)ethyl]propan-2-amine;hydrochloride
• InChI: InChI=1S/C16H25NO.ClH/c1-6-7-15-10-13(4)16(14(5)11-15)18-9-8-17-12(2)3;/h6,10-12,17H,1,7-9H2,2-5H3;1H
• InChI Key: ZEAUHRZYEHMQJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCCNC(C)C)C)CC=C.Cl
• Molecular Formula: C16H26ClNO
• Molecular Weight: 283.83 g/mol

Description

N-[2-(4-allyl-2,6-dimethylphenoxy)ethyl]propan-2-amine hydrochloride is a chemical compound that has gained significant attention in the scientific research community due to its potential as a pharmaceutical drug. This compound is commonly referred to as ADB-Pinaca and is a member of the synthetic cannabinoid family.

Mechanism of Action

The mechanism of action of ADB-Pinaca is not fully understood. However, it is believed that ADB-Pinaca acts on the endocannabinoid system, which is responsible for regulating a variety of physiological processes such as pain, mood, appetite, and sleep. ADB-Pinaca is believed to bind to the CB1 and CB2 receptors in the endocannabinoid system, which leads to the activation of downstream signaling pathways.
Biochemical and physiological effects:
ADB-Pinaca has been shown to have a variety of biochemical and physiological effects. It has been shown to have analgesic, anti-inflammatory, and anti-cancer properties. ADB-Pinaca has also been shown to have anxiolytic and antidepressant effects. In addition, ADB-Pinaca has been shown to have neuroprotective effects and may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

ADB-Pinaca has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. It is also highly stable and can be stored for long periods of time. However, ADB-Pinaca also has several limitations for lab experiments. It is a relatively new compound, which means that there is limited information available on its properties and effects. In addition, ADB-Pinaca is a potent compound and must be handled with care to avoid exposure.

Future Directions

There are several future directions for the study of ADB-Pinaca. One area of research is the development of ADB-Pinaca as a pharmaceutical drug. The analgesic, anti-inflammatory, and anti-cancer properties of ADB-Pinaca make it a promising candidate for the treatment of a variety of diseases. Another area of research is the study of the mechanism of action of ADB-Pinaca. Understanding how ADB-Pinaca interacts with the endocannabinoid system can provide insights into the development of new drugs that target this system. Finally, there is a need for further research on the safety and toxicity of ADB-Pinaca. As a potent compound, it is important to understand the potential risks associated with exposure to ADB-Pinaca.

Scientific Research Applications

ADB-Pinaca has been extensively studied for its potential as a pharmaceutical drug. It has been shown to have analgesic, anti-inflammatory, and anti-cancer properties. ADB-Pinaca has also been studied for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, ADB-Pinaca has been studied for its potential as a treatment for anxiety and depression.